Cas no 1804359-36-1 (2-(Fluoromethyl)-3-methoxy-5-nitro-4-(trifluoromethoxy)pyridine)

• Product Name: 2-(Fluoromethyl)-3-methoxy-5-nitro-4-(trifluoromethoxy)pyridine
• CAS No: 1804359-36-1
• MF: C₈H₆F₄N₂O₄
• MW: 270.137856006622
• CID: 4840134
• Update Time: 2025-06-11

2-(Fluoromethyl)-3-methoxy-5-nitro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Fluoromethyl)-3-methoxy-5-nitro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F4N2O4/c1-17-6-4(2-9)13-3-5(14(15)16)7(6)18-8(10,11)12/h3H,2H2,1H3
• InChI Key： HHIYIJHDJGJECN-UHFFFAOYSA-N
• SMILES： FCC1C(=C(C(=CN=1)[N+](=O)[O-])OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 296
• XLogP3: 2
• Topological Polar Surface Area: 77.2

Additional information on 2-(Fluoromethyl)-3-methoxy-5-nitro-4-(trifluoromethoxy)pyridine

Introduction to 2-(Fluoromethyl)-3-methoxy-5-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1804359-36-1) in Modern Chemical and Pharmaceutical Research

2-(Fluoromethyl)-3-methoxy-5-nitro-4-(trifluoromethoxy)pyridine, identified by its CAS number 1804359-36-1, is a highly specialized heterocyclic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical development. This compound belongs to the pyridine family, a class of molecules widely recognized for their diverse biological activities and utility in drug design. The structural features of this compound, particularly the presence of fluorine and nitro substituents, contribute to its unique chemical properties and potential applications in medicinal chemistry.

The molecular structure of 2-(Fluoromethyl)-3-methoxy-5-nitro-4-(trifluoromethoxy)pyridine incorporates several key functional groups that make it a valuable intermediate in synthetic chemistry. The fluoromethyl group at the 2-position introduces a degree of lipophilicity and electronic influence that can modulate the compound's interactions with biological targets. Additionally, the methoxy group at the 3-position and the nitro group at the 5-position contribute to electron-withdrawing effects, which can enhance binding affinity to certain enzymes or receptors. The presence of two trifluoromethoxy groups at the 4-position further amplifies these effects, making the compound a potent candidate for further derivatization and optimization.

In recent years, there has been growing interest in fluorinated pyridines due to their enhanced metabolic stability and improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The introduction of fluorine atoms into pharmaceutical candidates often leads to increased binding affinity, reduced susceptibility to metabolic degradation, and improved oral bioavailability. This has made fluorinated pyridines increasingly popular in the design of small-molecule drugs targeting various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

One of the most compelling aspects of 2-(Fluoromethyl)-3-methoxy-5-nitro-4-(trifluoromethoxy)pyridine is its potential as a building block for more complex molecular architectures. Researchers have leveraged its versatile structure to develop novel compounds with tailored biological activities. For instance, modifications at the 2-position have been explored to introduce additional functional groups or linkages, enabling the synthesis of macrocyclic compounds or peptidomimetics. Similarly, variations at the 3-, 5-, and 4-positions have been investigated to optimize interactions with specific biological targets.

The nitro group in this compound not only serves as an electron-withdrawing moiety but also as a handle for further functionalization. Reduction of the nitro group can yield an amine derivative, which can then be coupled with other pharmacophores through amide or urea linkages. This strategy has been employed in the development of kinase inhibitors and other enzyme-targeted therapeutics. Additionally, the nitro group can be used as a probe for studying redox-sensitive biological pathways, providing insights into disease mechanisms and potential therapeutic interventions.

Recent advances in computational chemistry have further enhanced the utility of 2-(Fluoromethyl)-3-methoxy-5-nitro-4-(trifluoromethoxy)pyridine as a scaffold for drug discovery. Molecular docking studies have revealed its potential binding to various protein targets, including kinases, transcription factors, and ion channels. These virtual screening approaches have accelerated the identification of lead compounds for further optimization. Moreover, machine learning models have been developed to predict pharmacokinetic properties and toxicity profiles based on structural features like those present in this compound.

The synthesis of 2-(Fluoromethyl)-3-methoxy-5-nitro-4-(trifluoromethoxy)pyridine presents unique challenges due to its complex structural motif. However, modern synthetic methodologies have made it increasingly feasible to access such molecules with high purity and yield. Palladium-catalyzed cross-coupling reactions are particularly useful for introducing fluorinated groups at specific positions, while nucleophilic substitution reactions allow for selective functionalization of existing substituents. These techniques have enabled chemists to construct intricate molecular frameworks with precision.

The pharmaceutical industry has shown particular interest in developing fluorinated pyridines as antiviral agents due to their ability to interfere with viral replication cycles. For example, derivatives of this compound have been investigated for their potential activity against RNA viruses such as influenza A and hepatitis C. The electron-withdrawing effects introduced by fluorine atoms can disrupt viral protease function or inhibit viral polymerase activity, offering new avenues for antiviral drug development.

Another emerging application of 2-(Fluoromethyl)-3-methoxy-5-nitro-4-(trifluoromethoxy)pyridine is in the field of immunotherapy. Fluorinated pyridines have been explored as adjuvants or immunostimulants that enhance immune responses against cancer cells or pathogens. By modulating immune cell signaling pathways, these compounds can potentially improve vaccine efficacy or boost anti-tumor immunity. Preclinical studies have demonstrated promising results using fluorinated pyridines as immunotherapeutic agents.

The environmental impact of fluorinated compounds is also an area of increasing research focus. While fluorine atoms enhance pharmaceutical properties, they can also pose challenges during disposal and degradation processes. Efforts are underway to develop greener synthetic routes that minimize waste generation and reduce environmental persistence. Additionally, researchers are exploring biodegradable fluorinated alternatives that maintain pharmacological efficacy while being more environmentally friendly.

In conclusion,2-(Fluoromethyl)-3-methoxy-5-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1804359-36-1) represents a significant advancement in chemical biology and pharmaceutical research due to its unique structural features and broad applicability. Its role as a versatile intermediate continues to drive innovation across multiple therapeutic areas, from oncology to infectious diseases and immunotherapy. As synthetic methodologies evolve and computational tools become more sophisticated,this compound will undoubtedly remain at forefront scientific exploration.